4-(3,4-Dimethylbenzoyl)piperazin-2-one
Description
4-(3,4-Dimethylbenzoyl)piperazin-2-one is a heterocyclic compound featuring a piperazin-2-one core substituted at the 4-position with a 3,4-dimethylbenzoyl group. This structure combines the rigidity of the piperazinone ring with the lipophilic aromatic moiety, which may influence its physicochemical properties (e.g., solubility, logP) and biological interactions.
Properties
IUPAC Name |
4-(3,4-dimethylbenzoyl)piperazin-2-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2/c1-9-3-4-11(7-10(9)2)13(17)15-6-5-14-12(16)8-15/h3-4,7H,5-6,8H2,1-2H3,(H,14,16) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKYFQYSQDSTMCN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCNC(=O)C2)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.28 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Substituent Effects on Physicochemical Properties
The substituent on the piperazin-2-one core critically determines molecular behavior. Below is a comparative analysis of key analogs:
Table 1: Structural and Physicochemical Comparison
Key Observations :
- Electronic Effects : Fluorine substituents () introduce electronegativity, which may improve metabolic stability but reduce solubility relative to methyl groups.
- Biological Implications: The imidazopyridine analog () demonstrates antimalarial activity via hemozoin inhibition, suggesting that piperazinone derivatives with aromatic substituents may target heme-related pathways .
Spectroscopic and Analytical Data
Table 2: Spectroscopic Comparison
Analysis :
The absence of NMR data for the target compound limits direct spectroscopic comparison. However, the imidazopyridine analog () shows distinct downfield shifts for aromatic and NH protons, characteristic of electron-deficient systems. Such data could guide structural elucidation of the target compound .
Pharmacological and Functional Insights
- Antimalarial Activity: The imidazopyridine-piperazinone hybrid () inhibits hemozoin formation, a mechanism critical for antimalarial activity. Structural similarities suggest the target compound may share this target, though substituent differences (methyl vs. fluorine) could alter potency .
- Synthetic Impurities: Piperazinone-derived impurities () with phenyl or chlorophenyl groups highlight the importance of substituent choice in synthetic routes and stability. For example, chlorophenyl groups may introduce reactivity hotspots absent in the dimethylbenzoyl analog .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
